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Compound of Interest

Compound Name: BMS-748730

Cat. No.: B1667239 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent research compounds like BMS-748730. While a

specific Safety Data Sheet (SDS) for BMS-748730 is not publicly available, this guide provides

essential, immediate safety and logistical information based on best practices for handling

novel bioactive compounds in a laboratory setting.

Immediate Safety and Hazard Assessment
Given that BMS-748730 is a research compound from Bristol Myers Squibb, it should be

treated as a potentially potent and hazardous substance. The following table summarizes the

assumed hazards and necessary precautions.
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Hazard Category Assumed Risk Immediate Actions

Toxicity High

Assume the compound is

harmful or toxic if swallowed,

inhaled, or in contact with skin.

Irritation Moderate to High
Expect potential for skin and

serious eye irritation.

Sensitization Possible

May cause skin or respiratory

sensitization upon repeated

exposure.

Reactivity Unknown

Avoid mixing with strong acids,

bases, or oxidizing agents

unless compatibility is known.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is critical to minimize exposure. The following table outlines

the recommended PPE for handling BMS-748730.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents direct skin contact.

Double-gloving provides an

extra barrier in case of a tear in

the outer glove.

Eye Protection
Chemical splash goggles or a

face shield.

Protects eyes from splashes

and airborne particles of the

compound.

Body Protection

A buttoned lab coat, preferably

disposable or dedicated to

potent compound work.

Prevents contamination of

personal clothing.

Respiratory Protection

A fit-tested N95 respirator or

higher, especially when

handling powders or creating

aerosols.

Minimizes the risk of inhaling

the compound.

Operational Plan: Step-by-Step Handling Procedure
A clear and logical workflow is essential for the safe handling of BMS-748730. The following

procedure should be followed meticulously.

Preparation:

Designate a specific area for handling BMS-748730, preferably within a certified chemical

fume hood.

Ensure all necessary PPE is readily available and in good condition.

Prepare all equipment (e.g., balances, spatulas, vials) and have waste containers clearly

labeled and within reach.

Handling:

Don the appropriate PPE as outlined in the table above.
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Carefully weigh and handle the compound to minimize the generation of dust or aerosols.

Use dedicated equipment for handling BMS-748730 to prevent cross-contamination.

Post-Handling:

Decontaminate all surfaces and equipment that came into contact with the compound

using an appropriate solvent (e.g., 70% ethanol), followed by a cleaning agent.

Carefully remove and dispose of PPE in the designated waste stream.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of BMS-748730 and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Waste Stream Disposal Procedure

Solid Waste

Collect all solid waste, including contaminated

gloves, wipes, and vials, in a clearly labeled,

sealed container for hazardous chemical waste.

Liquid Waste

Collect all liquid waste containing BMS-748730

in a compatible, sealed, and clearly labeled

hazardous waste container.

Sharps

Any sharps (e.g., needles, pipette tips)

contaminated with BMS-748730 should be

disposed of in a designated sharps container for

chemical waste.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing.
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Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move the individual to fresh air.

Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and provide as much information as

possible about the compound. For spills, evacuate the area, restrict access, and follow your

institution's established spill cleanup procedures for potent compounds.

Workflow for Safe Handling of BMS-748730
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Caption: Safe handling workflow for BMS-748730.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667239?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

